Cas no 1482026-51-6 (1,4-Thiazepine, 3-(4-bromophenyl)hexahydro-)

• Product Name: 1,4-Thiazepine, 3-(4-bromophenyl)hexahydro-
• CAS No: 1482026-51-6
• MF: C₁₁H₁₄BrNS
• MW: 272.204560756683
• CID: 5251275
• Update Time: 2025-05-30

1,4-Thiazepine, 3-(4-bromophenyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Thiazepine, 3-(4-bromophenyl)hexahydro-

• Inchi： 1S/C11H14BrNS/c12-10-4-2-9(3-5-10)11-8-14-7-1-6-13-11/h2-5,11,13H,1,6-8H2
• InChI Key： SLXWNVQHKXOMCW-UHFFFAOYSA-N
• SMILES： S1CCCNC(C2=CC=C(Br)C=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1,4-Thiazepine, 3-(4-bromophenyl)hexahydro-

Comprehensive Overview of 1,4-Thiazepine, 3-(4-bromophenyl)hexahydro- (CAS No. 1482026-51-6)

The compound 1,4-Thiazepine, 3-(4-bromophenyl)hexahydro- (CAS No. 1482026-51-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This hexahydro-1,4-thiazepine derivative features a 4-bromophenyl substituent, which enhances its reactivity and utility in synthetic chemistry. Researchers are particularly interested in its role as a building block for drug discovery, given the growing demand for novel therapeutic agents targeting neurological and inflammatory disorders.

In recent years, the search for heterocyclic compounds with bioactive potential has surged, driven by advancements in computational chemistry and high-throughput screening. The 1,4-thiazepine core is a privileged scaffold in medicinal chemistry, often associated with modulating G-protein-coupled receptors (GPCRs) and enzyme inhibition. The presence of the bromophenyl group in this compound further expands its applicability, as halogenated aromatic rings are known to improve pharmacokinetic properties such as metabolic stability and membrane permeability.

From a synthetic perspective, CAS No. 1482026-51-6 is a valuable intermediate for constructing more complex molecules. Its hexahydro configuration offers reduced ring strain compared to its unsaturated counterparts, making it easier to functionalize under mild conditions. This characteristic aligns with the pharmaceutical industry's shift toward sustainable and efficient synthetic routes, a topic frequently searched by professionals in green chemistry and process optimization.

The compound's potential extends beyond pharmaceuticals. Materials scientists are exploring its use in organic electronics and catalysis, where its electron-rich thiazepine ring could facilitate charge transport or act as a ligand for metal complexes. Such applications resonate with current trends in renewable energy and smart materials, areas that dominate academic and industrial discussions.

Analytical characterization of 1,4-Thiazepine, 3-(4-bromophenyl)hexahydro- typically involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, critical for reproducibility in research—a key concern highlighted in recent scientific integrity debates. Furthermore, its physicochemical properties, such as solubility and melting point, are well-documented, aiding formulation scientists in drug delivery system design.

As the demand for targeted therapies grows, so does interest in scaffolds like 1,4-thiazepine. Its versatility in structure-activity relationship (SAR) studies makes it a candidate for addressing unmet medical needs, such as neurodegenerative diseases and autoimmune conditions. These topics are highly searched in biomedical databases, reflecting their societal relevance.

In conclusion, CAS No. 1482026-51-6 represents a promising avenue for interdisciplinary research. Its combination of a robust heterocyclic framework and a halogenated aromatic moiety positions it at the intersection of drug discovery, materials science, and sustainable chemistry. Future studies may unlock its full potential, particularly in emerging fields like precision medicine and biohybrid systems.